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Compound of Interest

Compound Name: 6-Nitrochroman

CAS No.: 50386-60-2

Cat. No.: B2949806

Get Quote

Executive Summary & Chemical Profile
6-Nitrochroman is a nitro-aromatic intermediate often used in the synthesis of bioactive

chroman derivatives. Unlike simple solvents, its disposal requires strict adherence to protocols

governing energetic materials and nitrogenous toxins.

This guide supersedes generic "organic waste" procedures. 6-Nitrochroman possesses a nitro

group (

) on a bicyclic ether scaffold. Improper disposal can lead to the formation of shock-sensitive dry
residues or the release of toxic nitrogen oxides (

) if commingled with incompatible streams.
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Parameter Data / Specification

CAS Number 2783-96-2

Chemical Class Nitro-aromatic / Cyclic Ether

Primary Hazard
Toxic (Acute), Skin/Eye Irritant, Thermal

Instability

RCRA Classification
Not P/U Listed; Managed as Characteristic

Waste (D001/D003) or Toxic

UN Shipping ID

UN 2811 (Toxic solid, organic, n.o.s.) or UN

3335 (Aviation regulated solid) Verify based on

purity

Waste Stream High-Temperature Incineration (Preferred)

Pre-Disposal Assessment & Characterization
Before removing the vessel from the bench, you must characterize the state of the waste. This

determines the safety of the downstream workflow.

The "Dryness" Rule (Critical)
Scientific Rationale: Nitro-aromatics can act as oxidizers. While the chroman ring is generally

stable, the presence of ether linkages (in the chroman structure) combined with a nitro group

raises the theoretical risk of peroxide formation upon prolonged storage, particularly if the

material is in a solvent prone to peroxidation (e.g., THF, ether).

Protocol:

Visual Inspection: Check for crystal formation around the cap or within the liquid meniscus.

Peroxide Test: If the 6-nitrochroman is in solution (older than 6 months), test for organic

peroxides using semi-quantitative strips (e.g., Quantofix).

Action:

< 10 ppm Peroxides: Proceed to standard disposal.
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> 10 ppm Peroxides:STOP. Do not move the container. Contact EHS for stabilization

(typically via ferrous sulfate reduction).

Segregation & Compatibility (The "Do Not Mix" List)
The most common cause of disposal incidents with nitro compounds is "waste stream

commingling."

Strong Bases (Alkalis): NEVER mix 6-nitrochroman with high pH waste (NaOH, KOH).

Mechanism:[1][2] Nitro-aromatics are susceptible to nucleophilic attack by hydroxide ions.

This can lead to the formation of unstable Meisenheimer complexes or exothermic

hydrolysis, potentially triggering a runaway reaction.

Reducing Agents: Segregate from hydrides (

,

) or active metals.

Mechanism:[1][2][3] Uncontrolled reduction of the nitro group releases significant heat and

generates amino-chromans, which have a distinct (often higher) toxicity profile.

Oxidizers: Keep away from concentrated nitric acid or perchlorates to prevent sensitization.

Step-by-Step Disposal Workflow
A. Solid Waste (Pure Compound)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk during transport. Avoid metal containers due to

potential reactivity with acidic impurities.

Wetting Agent: If the solid is dry and dusty, dampen slightly with a high-flashpoint compatible

solvent (e.g., mineral oil or dilute ethanol) to suppress dust explosion hazards during

compaction.

Labeling: Mark clearly as "Toxic Solid, Organic, n.o.s. (Contains 6-Nitrochroman)."
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Secondary Containment: Place the primary jar into a clear plastic zip-seal bag to contain any

leakage.

B. Liquid Waste (Mother Liquors/Solutions)
Solvent Check: Ensure the carrier solvent is compatible with the "Organic - Non-

Halogenated" or "Organic - Halogenated" stream.

pH Check: Verify pH is neutral or slightly acidic (pH 5-8).

Bulking: Pour into the designated carboy. Do not fill >90% capacity to allow for thermal

expansion.

C. Spill Cleanup (Emergency Protocol)
Isolate: Evacuate the immediate area (15 ft radius).

PPE: Nitrile gloves (double gloved), N95 or P100 respirator (dust protection), safety goggles.

Adsorption: Do not use paper towels (combustible). Use vermiculite or diatomaceous earth.

Decontamination: Wash the surface with a mild detergent. Avoid bleach, as hypochlorite can

react with amine impurities to form chloramines.

Operational Logic Diagram
The following decision tree illustrates the logic flow for categorizing and packing 6-
Nitrochroman waste.
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Waste: 6-Nitrochroman

Physical State?

Solid / Powder Solution / Mother Liquor

Container: HDPE Jar
(Dampen if dusty)

Peroxide Check
(If in ether/THF)

>10ppm: STABILIZE
(Contact EHS)

Positive

<10ppm: Proceed

Negative

Container: Solvent Carboy
(Check pH Neutrality)

Label: UN 2811 / Toxic Organic

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of 6-Nitrochroman waste.
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Disposal Data Summary
Waste Category Container Type

Labeling
Requirement

Disposal Method

Pure Solid
HDPE Wide-Mouth

Jar

Toxic Solid, Organic,

n.o.s. (6-

Nitrochroman)

Incineration (Rotary

Kiln)

Solution (Non-Halo) HDPE/Glass Carboy

Flammable/Toxic

Liquid (Solvent Name

+ Contaminant)

Fuel Blending /

Incineration

Spill Debris Poly Bag in Pail
Hazardous Waste

(Solid Debris)
Incineration

Empty Containers
Original (Triple

Rinsed)

"Empty" (Defaced

Label)
Glass Recycle / Trash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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